3-Hydroxy-2,2,5,7-tetramethyl-6-[2-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyethyl]-3H-inden-1-one

• CAS No.: 35943-38-5
• Product Name: 3-Hydroxy-2,2,5,7-tetramethyl-6-[2-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyethyl]-3H-inden-1-one
• Molecular Formula: C21H30O8
• Molecular Weight: 410.5 g/mol
• IUPAC Name: 3-hydroxy-2,2,5,7-tetramethyl-6-[2-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyethyl]-3H-inden-1-one
• Standard InChI: InChI=1S/C21H30O8/c1-9-7-12-14(19(27)21(3,4)18(12)26)10(2)11(9)5-6-28-20-17(25)16(24)15(23)13(8-22)29-20/h7,13,15-18,20,22-26H,5-6,8H2,1-4H3
• Standard InChIKey: TUGWHBZURNWRDG-LNZAMEHWSA-N
• Isomeric SMILES: CC1=CC2=C(C(=C1CCO[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O)C)C(=O)C([C@H]2O)(C)C
• SMILES: CC1=CC2=C(C(=C1CCOC3C(C(C(C(O3)CO)O)O)O)C)C(=O)C(C2O)(C)C
• Canonical SMILES: CC1=CC2=C(C(=C1CCOC3C(C(C(C(O3)CO)O)O)O)C)C(=O)C(C2O)(C)C
• Appearance: Powder
• Description: Pteroside D belongs to the class of organic compounds known as o-glycosyl compounds. These are glycoside in which a sugar group is bonded through one carbon to another group via a O-glycosidic bond. Pteroside D is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, pteroside D is primarily located in the cytoplasm. Outside of the human body, pteroside D can be found in green vegetables and root vegetables. This makes pteroside D a potential biomarker for the consumption of these food products.
• PubChem Compound: 12314746
• Last Modified: Nov 11 2021